Human H3 Receptor Binding Affinity of JNJ-5207852 Compared to Reference H3 Antagonists
JNJ-5207852 binds to human recombinant H3 receptors with a pKi of 9.24 (Ki ≈ 0.58 nM), demonstrating subnanomolar affinity. While pitolisant (pKi ≈ 9.8, Ki = 0.16 nM) and GSK189254 (pKi = 9.59-9.90, Ki = 0.1-0.26 nM) exhibit numerically higher affinity [1][2], JNJ-5207852 exceeds the affinity of the reference antagonist thioperamide by approximately 100-fold (Ki = 58 nM for thioperamide at human H3 receptor) and surpasses ABT-239 (functional pKb = 7.9-9.0 in cAMP and GTPγS assays) [3][4]. The compound maintains this high affinity across species, with rat H3 receptor pKi = 8.9 (Ki ≈ 1.26 nM) [5].
| Evidence Dimension | Human H3 receptor binding affinity (pKi/Ki) |
|---|---|
| Target Compound Data | pKi = 9.24; Ki ≈ 0.58 nM |
| Comparator Or Baseline | Pitolisant: Ki = 0.16 nM (pKi ≈ 9.8); GSK189254: pKi = 9.59-9.90 (Ki ≈ 0.1-0.26 nM); Thioperamide: Ki = 58 nM (human); ABT-239: pKb = 7.9-9.0 (functional) |
| Quantified Difference | 100-fold higher affinity than thioperamide; approximately 3- to 6-fold lower affinity than pitolisant and GSK189254 |
| Conditions | Radioligand competition binding; recombinant human H3 receptor expressed in HEK293 or similar cell lines; [3H]-N-α-methylhistamine or [125I]iodoproxyfan as radioligand |
Why This Matters
Subnanomolar human H3 receptor affinity validates JNJ-5207852 as a reference-standard H3 antagonist suitable for in vitro assays requiring potent target engagement, while its affinity positioning relative to clinical candidates enables its use as a comparator ligand in novel compound screening campaigns.
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